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Compound of Interest

Compound Name: Tantalum pentachloride

Cat. No.: B1210314 Get Quote

This technical guide provides a comprehensive overview of the thermodynamic data for

Tantalum pentachloride (TaCl₅). It is intended for researchers, scientists, and professionals in

drug development and materials science who require detailed and accurate information on the

physicochemical properties of this compound. This document summarizes key thermodynamic

parameters, outlines experimental methodologies for their determination, and visualizes

relevant chemical processes.

Physicochemical and Thermodynamic Data
Tantalum pentachloride is an inorganic compound with the formula TaCl₅.[1] It is a white to

pale yellow crystalline powder that is sensitive to moisture.[1][2][3] It is a key precursor in the

synthesis of tantalum-based materials, which have significant applications in the electronics,

aerospace, and chemical processing industries.[4]

A summary of the key physical and chemical properties of Tantalum pentachloride is

presented in Table 1.

Table 1: General Physicochemical Properties of Tantalum Pentachloride
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Property Value Reference

Molecular Formula TaCl₅ [5]

Molecular Weight 358.21 g/mol [5]

CAS Registry Number 7721-01-9 [3][6]

Appearance
White to pale yellow crystalline

powder
[2][3][4]

Density 3.68 g/cm³ at 25 °C [3][7]

Melting Point 216-221 °C [2][3]

Boiling Point 236-242 °C [3][8]

Solubility

Soluble in alcohol, ether,

carbon tetrachloride, sulfuric

acid, and potassium hydroxide.

Reacts with water.

[2][3][7]

The fundamental thermodynamic data for Tantalum pentachloride are crucial for

understanding its stability and reactivity. These parameters are summarized in Table 2.

Table 2: Standard Thermodynamic Properties of Tantalum Pentachloride at 298.15 K

Property Value Unit Reference

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)

-205.5 kcal/mol

(-859.8 kJ/mol)
kcal/mol (kJ/mol) [1][9]

Standard Molar

Entropy (S⦵₂₉₈)
221.75 J K⁻¹ mol⁻¹ [1]

Enthalpy of

Sublimation (ΔHsub)
21.1 ± 0.2 kcal/g-mol [10]

The heat capacity of Tantalum pentachloride varies with temperature. Table 3 presents the

heat capacity data for the liquid phase at different temperatures.[6]
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Table 3: Liquid Phase Heat Capacity (Cp) of Tantalum Pentachloride at Various Temperatures

Temperature (K) Heat Capacity (cal/mol*K)

490 51.98

500 51.76

600 49.33

700 46.47

800 43.17

Data sourced from the NIST WebBook.[6]

The vapor pressure of Tantalum pentachloride was measured using the gas transpiration

method over the temperature range of 431-73 K. The data were fit to the following equation:

log₁₀ P(torr) = (12.03 ± 1.86) - (4604 ± 40)/T.[10]

Experimental Methodologies
The accurate determination of thermodynamic data relies on precise experimental techniques.

This section details the methodologies cited for obtaining the thermodynamic properties of

Tantalum pentachloride.

The standard heat of formation of Tantalum pentachloride was determined by measuring the

heat evolved during the direct reaction of metallic tantalum with liquid chlorine at 25°C in a

Pyrex reaction vessel.[9]

Materials: High-purity tantalum metal and chlorine gas were used. The tantalum was

machined into cylindrical pieces.[9]

Procedure: A known mass of tantalum metal was placed in the reaction vessel, which was

then evacuated. Liquid chlorine was introduced, and the reaction was initiated. The heat

evolved during the combustion of tantalum in chlorine was measured calorimetrically.[9]

Corrections: Minor corrections were applied for the heat of evaporation of chlorine and the

heat evolved from a titanium wire used to initiate the reaction.[9]
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The equilibrium vapor pressure of Tantalum pentachloride was determined using the gas

transpiration method.[10] This method involves passing a known volume of an inert carrier gas

over a sample of the substance at a constant temperature and then determining the amount of

substance transported by the gas.

Apparatus: The setup consists of a furnace to maintain a constant temperature, a tube

containing the Tantalum pentachloride sample, and a system to measure the flow rate of

the carrier gas.

Procedure: Anhydrous conditions were carefully maintained. A controlled flow of a carrier gas

was passed over the solid TaCl₅ sample. The amount of TaCl₅ that sublimed and was carried

by the gas was collected and weighed.

Calculation: The vapor pressure was calculated from the mass of sublimed TaCl₅, the volume

of the carrier gas, and the temperature.

Visualizing Chemical Processes
Diagrams of key chemical reactions and processes involving Tantalum pentachloride provide

a clearer understanding of its chemical behavior.

Tantalum pentachloride can be synthesized by the direct reaction of tantalum metal with

chlorine gas at elevated temperatures.[1]
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Synthesis of Tantalum Pentachloride.

Tantalum pentachloride is a common precursor for the chemical vapor deposition of tantalum-

containing thin films, such as Tantalum Carbide (TaC).[11]
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Chemical Vapor Deposition of TaC from TaCl₅.
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Tantalum pentachloride is highly sensitive to moisture and readily hydrolyzes in water to form

tantalum(V) oxytrichloride (TaOCl₃) and ultimately tantalum pentoxide (Ta₂O₅).[1]

TaCl₅

TaOCl₃

+ H₂O

H₂O

Ta₂O₅HCl

+ H₂O
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Hydrolysis pathway of Tantalum Pentachloride.

Conclusion
This technical guide has presented a detailed compilation of the thermodynamic data for

Tantalum pentachloride, including its standard enthalpy of formation, standard molar entropy,

heat capacity, and vapor pressure. The experimental methodologies for determining these

properties have also been described. The provided visualizations of key chemical processes

involving Tantalum pentachloride, such as its synthesis, application in CVD, and hydrolysis,

offer a clear and concise understanding of its chemical behavior. This information is essential

for researchers and professionals working with this compound in various scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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